Cas no 1807224-08-3 (Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate
• CAS No: 1807224-08-3
• MF: C₁₃H₁₄F₂N₂O₂
• MW: 268.259270191193
• CID: 4946170
• Update Time: 2025-06-11

Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H14F2N2O2/c1-2-19-12(18)5-8-3-9(13(14)15)4-10(6-16)11(8)7-17/h3-4,13H,2,5-6,16H2,1H3
• InChI Key： AJISIXDZVHGTHF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(C#N)=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 354
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate

Research Brief on Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate (CAS: 1807224-08-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate (CAS: 1807224-08-3) is a structurally unique compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluoromethyl and cyano functional groups, exhibits potential as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting various diseases.

The compound's structural features, including the presence of a difluoromethyl group, are of particular interest due to their ability to modulate the physicochemical properties of drug candidates. The difluoromethyl group is known to enhance metabolic stability and bioavailability, making it a valuable moiety in medicinal chemistry. Additionally, the cyano and aminomethyl groups provide reactive sites for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities.

Recent research has focused on the synthesis and characterization of Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate, as well as its potential applications in the development of novel therapeutics. One study demonstrated its utility as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of this compound exhibited significant inhibitory activity, with IC50 values in the nanomolar range, highlighting its potential as a lead compound for further optimization.

Another area of investigation has been the compound's role in the development of agrochemicals. The difluoromethyl group's ability to act as a bioisostere for other functional groups has been exploited to design novel pesticides with improved efficacy and reduced environmental impact. Preliminary results from these studies suggest that Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate derivatives could serve as promising candidates for next-generation agrochemicals.

In addition to its applications in drug discovery and agrochemicals, recent studies have also explored the compound's potential in materials science. The unique electronic properties of the difluoromethyl and cyano groups make it a candidate for the development of advanced materials with specific optical or electronic characteristics. While this area of research is still in its early stages, initial findings indicate promising avenues for future exploration.

Despite the promising results, challenges remain in the large-scale synthesis and optimization of Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate derivatives. Researchers are actively working to address these challenges, with a focus on improving synthetic routes and enhancing the compound's stability and reactivity. Future studies are expected to further elucidate the compound's potential and expand its applications across multiple domains.

In conclusion, Ethyl 3-aminomethyl-2-cyano-5-(difluoromethyl)phenylacetate (CAS: 1807224-08-3) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery, agrochemical development, and materials science. Continued research efforts are likely to uncover new applications and further solidify its importance in these fields.